Cas no 5811-50-7 (2-(1-carboxyethylsulfanyl)propanoic Acid)
5811-50-7 structure
Product Name:2-(1-carboxyethylsulfanyl)propanoic Acid
CAS No:5811-50-7
MF:C6H10O4S
MW:178.206201076508
CID:948050
PubChem ID:315997
Update Time:2025-04-19
2-(1-carboxyethylsulfanyl)propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-carboxyethylsulfanyl)propanoic Acid
- (+-)-2.2'-Thio-dipropionsaeure
- 2-(1-hydroxy-1-oxopropan-2-yl)sulfanylpropanoic acid
- AC1L7SX2
- DL-Thiodilactylsaeure
- NSC243170
- racem.-2,4-dimethyl-3-thia-glutaric acid
- racem.-2,4-Dimethyl-3-thia-glutarsaeure
- racem.-Bis-(1-carboxy-aethyl)-sulfid
- 5811-50-7
- NSC-243170
- DTXSID60311427
- AKOS009075671
- 2,2'-Sulfanediyldipropanoic acid
- SCHEMBL78432
-
- Inchi: 1S/C6H10O4S/c1-3(5(7)8)11-4(2)6(9)10/h3-4H,1-2H3,(H,7,8)(H,9,10)
- InChI Key: XVGDJNZHNCJHIP-UHFFFAOYSA-N
- SMILES: S(C(C(=O)O)C)C(C(=O)O)C
Computed Properties
- Exact Mass: 178.03
- Monoisotopic Mass: 178.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 99.9Ų
Experimental Properties
- Density: 1.354
- Boiling Point: 351.5°C at 760 mmHg
- Flash Point: 166.4°C
- Refractive Index: 1.533
- PSA: 74.6
- LogP: 0.66580
2-(1-carboxyethylsulfanyl)propanoic Acid Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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